Cas no 2137844-10-9 (5-methyl-1-(1-methyl-1H-imidazol-2-yl)methyl-1H-pyrazol-3-amine)

• Product Name: 5-methyl-1-(1-methyl-1H-imidazol-2-yl)methyl-1H-pyrazol-3-amine
• CAS No: 2137844-10-9
• MF: C₉H₁₃N₅
• MW: 191.233020544052
• CID: 6232017
• PubChem ID: 165955052
• Update Time: 2025-06-12

5-methyl-1-(1-methyl-1H-imidazol-2-yl)methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1-(1-methyl-1H-imidazol-2-yl)methyl-1H-pyrazol-3-amine
• 5-methyl-1-[(1-methyl-1H-imidazol-2-yl)methyl]-1H-pyrazol-3-amine
• EN300-1109448
• 2137844-10-9

• Inchi： 1S/C9H13N5/c1-7-5-8(10)12-14(7)6-9-11-3-4-13(9)2/h3-5H,6H2,1-2H3,(H2,10,12)
• InChI Key： CNAYKQFNRMJJDO-UHFFFAOYSA-N
• SMILES： N1(C(C)=CC(N)=N1)CC1=NC=CN1C

Computed Properties

• Exact Mass: 191.11709544g/mol
• Monoisotopic Mass: 191.11709544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 61.7Ų

Additional information on 5-methyl-1-(1-methyl-1H-imidazol-2-yl)methyl-1H-pyrazol-3-amine

Introduction to 5-methyl-1-(1-methyl-1H-imidazol-2-yl)methyl-1H-pyrazol-3-amine (CAS No. 2137844-10-9)

5-methyl-1-(1-methyl-1H-imidazol-2-yl)methyl-1H-pyrazol-3-amine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 2137844-10-9, belongs to the class of pyrazole derivatives, which are well-documented for their broad spectrum of pharmacological effects. The presence of multiple nitrogen-containing heterocycles in its structure imparts a high degree of molecular complexity, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 5-methyl-1-(1-methyl-1H-imidazol-2-yl)methyl-1H-pyrazol-3-amine consists of a pyrazole core substituted with a methyl group at the 5-position, a 1-methylimidazole moiety at the 1-position, and an amine functional group at the 3-position. This arrangement creates multiple sites for potential interactions with biological targets, including enzymes and receptors. The compound's ability to engage with these targets makes it an attractive scaffold for designing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with greater accuracy. Studies have suggested that 5-methyl-1-(1-methyl-1H-imidazol-2-yl)methyl-1H-pyrazol-3-amine may exhibit inhibitory effects on various enzymes involved in inflammatory pathways, making it a potential candidate for treating inflammatory diseases. Additionally, its structural features suggest that it could interact with receptors associated with pain signaling, offering possibilities for developing new analgesics.

The synthesis of 5-methyl-1-(1-methyl-1H-imidazol-2-yl)methyl-1H-pyrazol-3-amino has been optimized to ensure high yield and purity, which are critical factors for pharmaceutical applications. The synthetic route involves multi-step organic transformations, including condensation reactions, cyclization, and functional group modifications. These steps have been refined to minimize side reactions and maximize the efficiency of the process.

In vitro studies have begun to explore the biological activity of 5-methyl-1-(1-methyl-1H-imidazol -2 -yl)methyl - 1 H - pyrazol -3 -amine, focusing on its interactions with key cellular targets. Preliminary results indicate that the compound demonstrates moderate activity against certain inflammatory markers, suggesting its potential as an anti-inflammatory agent. Further research is needed to fully elucidate its mechanism of action and to assess its safety profile.

The development of novel drug candidates often involves rigorous testing in preclinical models to evaluate their efficacy and toxicity. 5-methyl - 1 - ( 1 - methyl - 1 H - imidaz ol -2 - yl ) methyl - 1 H - pyraz ol -3 - amine is currently undergoing preclinical studies to determine its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). These studies are essential for understanding how the compound behaves within the body and for identifying any potential toxicities that may need to be addressed before human trials can begin.

The integration of high-throughput screening (HTS) technologies has accelerated the process of identifying promising drug candidates like 5-methyl - 1 -( 1 - methyl - 1 H - imidaz ol -2 - yl ) methyl - 1 H - pyraz ol -3 amine. HTS allows researchers to rapidly test thousands of compounds against various biological targets, enabling the identification of those with the most potent and selective interactions. This approach has been instrumental in uncovering novel therapeutic agents that might otherwise remain undiscovered through traditional research methods.

The role of 5-methyl - 1 -( 1 methyl imidaz ol ) methyl pyrazol amine in addressing unmet medical needs is a critical consideration in its development. Diseases such as cancer, inflammation, and pain remain significant challenges globally, and new therapeutic strategies are continually sought. The unique properties of this compound make it a valuable addition to the arsenal of potential treatments available for these conditions.

As research progresses, collaborations between academic institutions and pharmaceutical companies will be crucial for translating laboratory findings into clinical applications. The development pipeline for 5-methyl - 1 -( 1 methyl imidaz ol ) methyl pyrazol amine will depend on successful collaboration across multiple disciplines, including medicinal chemistry, pharmacology, toxicology, and clinical sciences.

The regulatory landscape also plays a significant role in determining the path forward for new drug candidates like 5-methyl _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _. Compliance with guidelines set forth by agencies such as the FDA and EMA is essential for ensuring that the compound meets safety and efficacy standards before it can be approved for clinical use.

In conclusion,_molecular_structure_and_biological_activity_of_5_methyl_(CAS No._2137844_10_9)_is_a_promising_compound_with_potential_applications_in_the_treatment_of_various_diseases._Further_research_and_development_will_be_crucial_to_determine_its_full_potential_and_to_bring_it_to_clinical_use._The_interdisciplinary_approach_involving_computational_chemistry,_in_vitro_studies,_and_collaborative_research_will_be_instrumental_in_this_process._